Cas no 5619-81-8 (2-(aminooxy)-3-phenylpropanoic acid hydrochloride)

• Product Name: 2-(aminooxy)-3-phenylpropanoic acid hydrochloride
• CAS No: 5619-81-8
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• CID: 4655125
• PubChem ID: 137698651
• Update Time: 2025-06-14

2-(aminooxy)-3-phenylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminooxy)-3-phenylpropanoic acid hydrochloride

• Inchi： 1S/C9H11NO3.ClH/c10-13-8(9(11)12)6-7-4-2-1-3-5-7;/h1-5,8H,6,10H2,(H,11,12);1H
• InChI Key： JBBBYWCXMVGFAZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(ON)CC1=CC=CC=C1.[H]Cl

Additional information on 2-(aminooxy)-3-phenylpropanoic acid hydrochloride

Recent Advances in the Study of 2-(Aminooxy)-3-phenylpropanoic Acid Hydrochloride (CAS: 5619-81-8)

2-(Aminooxy)-3-phenylpropanoic acid hydrochloride (CAS: 5619-81-8) is a chemically modified amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique aminooxy functional group, has been explored for its potential applications in drug development, particularly in the design of enzyme inhibitors and prodrugs. Recent studies have focused on its role in modulating biological pathways, its pharmacokinetic properties, and its utility in bioconjugation strategies.

One of the key areas of research involving 2-(aminooxy)-3-phenylpropanoic acid hydrochloride is its application in the development of enzyme inhibitors. The aminooxy group in this compound can form stable oxime linkages with carbonyl groups, making it a valuable tool for targeting enzymes that rely on carbonyl-containing cofactors or substrates. For instance, recent studies have demonstrated its efficacy in inhibiting transaminases, which are critical enzymes in amino acid metabolism. These findings suggest potential therapeutic applications in metabolic disorders and cancer.

In addition to its role as an enzyme inhibitor, 2-(aminooxy)-3-phenylpropanoic acid hydrochloride has been investigated for its use in prodrug design. Prodrugs are pharmacologically inactive compounds that are metabolized into active drugs within the body. The aminooxy group in this compound can be utilized to create prodrugs with improved solubility and bioavailability. Recent research has highlighted its potential in the development of prodrugs for poorly soluble drugs, thereby enhancing their therapeutic efficacy and reducing side effects.

Another promising application of 2-(aminooxy)-3-phenylpropanoic acid hydrochloride is in bioconjugation chemistry. The aminooxy group can react with aldehydes and ketones to form oxime bonds, which are stable under physiological conditions. This property has been exploited in the development of antibody-drug conjugates (ADCs) and other targeted therapies. Recent advancements in this area have shown that the compound can be used to link cytotoxic agents to monoclonal antibodies, enabling precise delivery of drugs to cancer cells while minimizing off-target effects.

Pharmacokinetic studies of 2-(aminooxy)-3-phenylpropanoic acid hydrochloride have also been a focus of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided valuable insights into its behavior in vivo. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and minimal toxicity, making it a promising candidate for further drug development.

In conclusion, 2-(aminooxy)-3-phenylpropanoic acid hydrochloride (CAS: 5619-81-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique chemical properties enable a wide range of applications, from enzyme inhibition to prodrug design and bioconjugation. Recent studies have underscored its potential in addressing unmet medical needs, particularly in the fields of oncology and metabolic diseases. Continued research in this area is expected to yield further innovations and therapeutic breakthroughs.